Cas no 1092460-83-7 (5-Fluoro-2-(trifluoromethoxy)benzoic acid)

• Product Name: 5-Fluoro-2-(trifluoromethoxy)benzoic acid
• CAS No: 1092460-83-7
• MF: C₈H₄F₄O₃
• MW: 224.1092
• MDL: MFCD11519333
• CID: 3161323
• Update Time: 2025-05-19

5-Fluoro-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethoxy)benzoic acid
• 2-Trifluoromethoxy-5-fluorobenzoic acid
• SBB096605
• FCH1684410
• AK174326
• PC303003
• Benzoic acid, 5-fluoro-2-(trifluoromethoxy)-

• MDL： MFCD11519333
• Inchi： 1S/C8H4F4O3/c9-4-1-2-6(15-8(10,11)12)5(3-4)7(13)14/h1-3H,(H,13,14)
• InChI Key： JRQMLAPRSGFPRF-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C(C(=O)O[H])C=1[H])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.529±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 244.5±35.0 ºC (760 Torr),
• Flash Point: 101.7±25.9 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),

Additional information on 5-Fluoro-2-(trifluoromethoxy)benzoic acid

Introduction to 5-Fluoro-2-(trifluoromethoxy)benzoic acid (CAS No. 1092460-83-7) and Its Recent Applications in Chemical Biology

5-Fluoro-2-(trifluoromethoxy)benzoic acid, identified by the chemical identifier CAS No. 1092460-83-7, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and trifluoromethoxy substituents, which confer unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 5-Fluoro-2-(trifluoromethoxy)benzoic acid consists of a benzoic acid core modified with a fluorine atom at the 5-position and a trifluoromethoxy group at the 2-position. The introduction of these fluorinated groups enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the electron-withdrawing nature of these substituents can modulate the reactivity and binding affinity of the compound towards biological targets.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom, in particular, is renowned for its ability to influence both pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, fluorine substitution can improve binding affinity by increasing hydrophobic interactions or by stabilizing specific conformations of the target protein. Moreover, the trifluoromethoxy group introduces additional electronic complexity, which can be exploited to fine-tune the biological activity of small molecules.

One of the most compelling applications of 5-Fluoro-2-(trifluoromethoxy)benzoic acid is in the development of inhibitors targeting enzymes involved in cancer metabolism. Recent studies have demonstrated that this compound exhibits inhibitory activity against various kinases and metabolic enzymes that are overexpressed in tumor cells. For example, research has shown that derivatives of 5-Fluoro-2-(trifluoromethoxy)benzoic acid can selectively inhibit mTOR (mechanistic target of rapamycin), a key regulator of cell growth and proliferation. The ability to modulate mTOR signaling has significant therapeutic implications for treating cancers that exhibit uncontrolled cell division.

Furthermore, the compound has shown promise in preclinical studies as a tool for exploring novel therapeutic strategies against infectious diseases. The unique structural features of 5-Fluoro-2-(trifluoromethoxy)benzoic acid allow it to interact with biological targets in ways that conventional non-fluorinated compounds cannot. This has led to its investigation as a lead compound for developing antiviral and antibacterial agents. Notably, modifications to its structure have resulted in derivatives with enhanced efficacy against pathogens while maintaining favorable pharmacokinetic profiles.

The synthesis of 5-Fluoro-2-(trifluoromethoxy)benzoic acid presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate access to this compound but also provide insights into scalable production methods for other fluorinated benzoic acids.

Recent advances in computational chemistry have further enhanced our understanding of how 5-Fluoro-2-(trifluoromethoxy)benzoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to enzymes with high affinity by forming multiple hydrogen bonds and hydrophobic interactions. These insights have guided medicinal chemists in designing analogs with improved binding properties and reduced off-target effects. Additionally, computational modeling has been used to predict metabolic pathways and potential drug-drug interactions, which are crucial for optimizing therapeutic efficacy.

The versatility of 5-Fluoro-2-(trifluoromethoxy)benzoic acid as a building block for drug discovery is underscored by its utility in generating libraries of diverse bioactive molecules. By systematically varying substituents on its core structure, researchers have identified novel compounds with therapeutic potential across multiple disease areas. This underscores the importance of fluorinated benzoic acids as privileged scaffolds in modern drug design.

In conclusion, 5-Fluoro-2-(trifluoromethoxy)benzoic acid (CAS No. 1092460-83-7) represents a promising compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, have positioned it as a valuable tool for developing next-generation therapeutics. As research continues to uncover new biological functions and synthetic pathways, the potential applications of this compound are expected to expand further, contributing to advancements in human health.